2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[2-[(3-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H14ClFN2OS2/c19-13-3-1-2-12(8-13)10-24-18-22-16(11-25-18)9-17(23)21-15-6-4-14(20)5-7-15/h1-8,11H,9-10H2,(H,21,23)
• InChI Key: OALUIYOEZWUJQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CSC2=NC(=CS2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H14ClFN2OS2
• Molecular Weight: 392.9 g/mol

Description

2-(2-((3-chlorobenzyl)thio)thiazol-4-yl)-N-(4-fluorophenyl)acetamide, also known as CCT018159, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It is a potent inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair.

Scientific Research Applications

TSPO Imaging in Glioblastoma Multiforme

A study compared translocator protein (TSPO) imaging using a specific compound and amino acid transport imaging in predicting progression of glioblastoma multiforme (GBM). The results suggested TSPO brain imaging might be a useful tool for predicting tumor progression, indicating potential research applications of related compounds in imaging and diagnosis of GBM (Jensen et al., 2015).

Metabolism and Excretion Studies

Another study investigated the disposition, metabolism, and excretion of a novel orexin 1 and 2 receptor antagonist, highlighting the pathways and metabolic products involved. This indicates the relevance of related acetamide compounds in understanding pharmacokinetics and metabolism for drug development (Renzulli et al., 2011).

Investigation into Hypoxia Imaging

Research on a novel PET tracer for imaging hypoxia in head and neck cancer utilized a fluorine-labeled compound, showcasing the application of such compounds in developing diagnostic tools for cancer hypoxia (Komar et al., 2008).

Metabotropic Glutamate Receptor Imaging

A study developed a radioligand for metabotropic glutamate subtype 5 (mGluR5) receptors, demonstrating the application of fluoromethyl-thiazolyl compounds in quantifying receptor sites in the human brain, which could be useful in neurological research (Brown et al., 2008).